3-epi-Ursolic Acid
3-epi-Ursolic Acid
Brand Name:
Vulcanchem
CAS No.:
989-30-0
VCID:
VC0107847
InChI:
InChI=1S/C30H48O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21+,22-,23-,24+,27+,28-,29-,30+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C(=O)O
Molecular Formula:
C30H48O3
Molecular Weight:
456.7 g/mol
3-epi-Ursolic Acid
CAS No.: 989-30-0
Reference Standards
VCID: VC0107847
Molecular Formula: C30H48O3
Molecular Weight: 456.7 g/mol
| CAS No. | 989-30-0 |
|---|---|
| Product Name | 3-epi-Ursolic Acid |
| Molecular Formula | C30H48O3 |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | (1S,2R,4aS,6aR,6aS,6bR,8aR,10R,12aR,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21+,22-,23-,24+,27+,28-,29-,30+/m1/s1 |
| Standard InChIKey | WCGUUGGRBIKTOS-XHINXETDSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@H](C5(C)C)O)C)C)[C@@H]2[C@H]1C)C)C(=O)O |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C(=O)O |
| Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)C(=O)O |
| Synonyms | (3α)-3-Hydroxyurs-12-en-28-oic Acid; 3-Epiursolic Acid; 3-epi-Ursolic Acid; 3α-Hydroxy-ursolic Acid; 3α-Hydroxylursolic Acid; 3α-Hydroxyurs-12-en-28-oic Acid; Morinoursolic Acid A; α-Ursolic Acid |
| PubChem Compound | 7163177 |
| Last Modified | Nov 11 2021 |
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